Cas no 921571-16-6 (3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine)

• Product Name: 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine
• CAS No: 921571-16-6
• MF: C₁₇H₁₅BrN₄O₃
• MW: 403.230002641678
• CID: 5906362
• PubChem ID: 41233174
• Update Time: 2025-08-02

3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• (5-bromofuran-2-yl)-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• 3-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine
• AKOS024629646
• (5-bromofuran-2-yl)(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• F2232-0065
• 921571-16-6
• 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine

• Inchi： 1S/C17H15BrN4O3/c18-15-5-4-14(25-15)17(23)22-9-7-21(8-10-22)16-6-3-12(19-20-16)13-2-1-11-24-13/h1-6,11H,7-10H2
• InChI Key： OYWIHLGXTNSTPN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N1CCN(C2=NN=C(C3=CC=CO3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 402.03275g/mol
• Monoisotopic Mass: 402.03275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine

Recent Advances in the Study of 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine (CAS: 921571-16-6)

The compound 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine (CAS: 921571-16-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique furan and pyridazine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.

One of the key findings in recent studies is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine exhibits potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low micromolar range. The study utilized X-ray crystallography to reveal the binding mode of the compound within the kinase active site, highlighting the critical interactions between the bromofuran moiety and the hinge region of the kinase.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an anticancer agent. Preclinical studies conducted in vitro and in vivo have shown promising results, with the compound demonstrating significant cytotoxicity against a panel of cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that the compound induces apoptosis through the activation of intrinsic apoptotic pathways, as evidenced by the upregulation of pro-apoptotic proteins such as Bax and caspase-3.

Another area of interest is the compound's pharmacokinetic profile. A 2024 study published in Drug Metabolism and Disposition evaluated the ADME (absorption, distribution, metabolism, and excretion) properties of 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine in rodent models. The results indicated favorable oral bioavailability and moderate plasma protein binding, suggesting potential for further development as an oral therapeutic agent. However, the study also identified challenges related to metabolic stability, particularly in the context of hepatic clearance, which may necessitate structural modifications to improve its pharmacokinetic properties.

Recent advances in synthetic chemistry have also facilitated the development of novel derivatives of 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine. A 2023 paper in Organic & Biomolecular Chemistry described a streamlined synthetic route that improves yield and scalability, enabling more efficient production of the compound and its analogs. This methodological advancement is expected to accelerate the exploration of structure-activity relationships (SAR) and the identification of more potent and selective derivatives.

In conclusion, the compound 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(furan-2-yl)pyridazine (CAS: 921571-16-6) represents a promising scaffold for the development of novel kinase inhibitors and anticancer agents. Recent studies have provided valuable insights into its biological activity, mechanism of action, and pharmacokinetic properties, laying the groundwork for future preclinical and clinical investigations. Further research is needed to address the challenges associated with metabolic stability and to explore the full therapeutic potential of this compound and its derivatives.